2,2-Difluorospiro[3.3]heptane-6-sulfonyl chloride

• IUPAC Name: 2,2-difluorospiro[3.3]heptane-6-sulfonyl chloride
• InChI: InChI=1S/C7H9ClF2O2S/c8-13(11,12)5-1-6(2-5)3-7(9,10)4-6/h5H,1-4H2
• InChI Key: RADYECAMPMDSQQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CC(C2)(F)F)S(=O)(=O)Cl
• Molecular Formula: C7H9ClF2O2S
• Molecular Weight: 230.66 g/mol
• CAS RN: 2361633-91-0

Description

“2,2-Difluorospiro[3.3]heptane-6-sulfonyl chloride” is a chemical compound with the molecular formula C7H9ClF2O2S. It has a molecular weight of 230.65.

Molecular Structure Analysis

The InChI code for “2,2-Difluorospiro[3.3]heptane-6-sulfonyl chloride” is 1S/C7H9ClF2O2S/c8-13(11,12)5-1-6(2-5)3-7(9,10)4-6. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The melting point of “2,2-Difluorospiro[3.3]heptane-6-sulfonyl chloride” is reported to be between 42-44 degrees Celsius.

Scientific Research Applications

Environmental and Industrial Applications

Identification of Novel Polyfluorinated Compounds

Research has identified novel polyfluorinated ether sulfonates as alternatives to perfluorooctanesulfonate (PFOS) in the electroplating industry, uniquely used in China. These compounds, including 6:2 chlorinated polyfluorinated ether sulfonate, have been investigated for their occurrence, distribution, and potential environmental impacts in municipal sewage sludge samples across China (Ruan et al., 2015). Such research is crucial for understanding the environmental behaviors of these fluorinated alternatives and their potential adverse effects.

Degradation and Stability in Environmental Processes

Studies have examined the stability and degradation kinetics of fluorotelomer sulfonates, such as 6:2 fluorotelomer sulfonate, under various advanced oxidation processes. This research is vital for evaluating the degradability of these compounds as alternatives to PFOS in industrial applications, providing insights into their environmental fate and potential for remediation (Yang et al., 2014).

Chemical Synthesis and Applications

Development of New Sulfonating Agents

Research on sulfonating agents, such as 2-(1,3-Dioxan-2-yl)ethylsulfonyl chloride, has led to the synthesis of new compounds with potential applications in amine synthesis. These agents offer versatile methods for sulfonating primary and secondary amines, providing valuable tools for chemical synthesis and development of pharmaceuticals and other chemicals (Sakamoto et al., 2006).

Analytical Chemistry

Fluorine Reagents for Functional Group Identification

The use of fluorinated reagents, including trifluoromethanesulfonyl chloride, has been explored for identifying oxygen, nitrogen, and sulfur functional groups via fluorine-19 nuclear magnetic resonance spectrometry. This approach enhances the analytical capabilities for determining organic structures and functionality, highlighting the versatility of fluorinated compounds in analytical chemistry (Shue & Yen, 1982).